Cas no 3076-04-8 (2-Propenoic acid,tridecyl ester)

• Product Name: 2-Propenoic acid,tridecyl ester
• CAS No: 3076-04-8
• Molecular Formula: C₁₆H₃₀O₂
• Molecular Weight: 254.4082
• MDL: MFCD00048452
• CID: 307816
• PubChem ID: 18316

2-Propenoic acid,tridecyl ester Properties

Names and Identifiers

• 2-Propenoic acid,tridecyl ester
• TRIDECYL ACRYLATE
• Acrylic acid tridecyl ester
• Acrylsaeure-tridecylester
• EINECS 221-351-8
• ITDA
• Tridecylacrylat
• acrylic acid, tridecyl ester
• 2-Propenoic acid, tridecyl ester
• 2-Propenoic acid, n-tridecyl ester
• Tridecyl acrylate, AldrichCPR
• Q27256999
• HSDB 6078
• Tridecylacrylate
• tridecyl 2-propenoate
• XOALFFJGWSCQEO-UHFFFAOYSA-N
• DTXSID1051987
• F94735
• tridecyl prop-2-enoate
• 1-TRIDECANOL, ACRYLATE
• UNII-3B65OMU9HJ
• NSC6130
• NSC 6130
• 4-02-00-01468 (Beilstein Handbook Reference)
• TRIDECYL ACRYLATE [HSDB]
• 2-Propenoic acid tridecyl ester
• WLN: 13OV1U1
• NSC-6130
• MFCD00048452
• BRN 1780909
• 3B65OMU9HJ
• NS00020074
• 3076-04-8
• SCHEMBL36988
• FT-0634644
• DB-047902
• DTXCID8030550
• 2Propenoic acid tridecyl ester
• 2Propenoic acid, tridecyl ester

• MDL： MFCD00048452
• InChIKey： XOALFFJGWSCQEO-UHFFFAOYSA-N
• Inchi： 1S/C16H30O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-18-16(17)4-2/h4H,2-3,5-15H2,1H3
• SMILES： CCCCCCCCCCCCCOC(C=C)=O

Computed Properties

• Exact Mass: 254.22500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 14
• Monoisotopic Mass: 254.224580195g/mol
• Heavy Atom Count: 18
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 5.02660
• PSA: 26.30000
• Refractive Index: 1.4342 (estimate)
• Boiling Point: 150°C 10mm
• Density: 0,881 g/cm3

2-Propenoic acid,tridecyl ester Security Information

• Safety Instruction： 26-36/37/39-45
• Dangerous goods sign：
• Risk Phrases： 22-34-41

2-Propenoic acid,tridecyl ester Customs Data

• HS CODE：2916129000
• Customs Data：

  China Customs Code:

  2916129000

  Overview:

  2916129000 Other acrylates. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916129000 other esters of acrylic acid VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters